Cas no 204203-14-5 (2,6-BIS[1-(2,6-DI-I-PROPYLPHENYLIMINO)ETHYL]PYRIDINE)

• Product Name: 2,6-BIS[1-(2,6-DI-I-PROPYLPHENYLIMINO)ETHYL]PYRIDINE
• CAS No: 204203-14-5
• Molecular Formula: C₃₃H₄₃N₃
• Molecular Weight: 481.71500
• CID: 254477
• PubChem ID: 10930103

2,6-BIS[1-(2,6-DI-I-PROPYLPHENYLIMINO)ETHYL]PYRIDINE Properties

Names and Identifiers

• 2,6-BIS[1-(2,6-DI-I-PROPYLPHENYLIMINO)ETHYL]PYRIDINE
• N-[2,6-di(propan-2-yl)phenyl]-1-[6-[N-[2,6-di(propan-2-yl)phenyl]-C-methylcarbonimidoyl]pyridin-2-yl]ethanimine
• 2,5,6-TRIMETHYL[1,3]THIAZOLO[4,5-B]PYRAZINE
• 2,6-{(dipp)NC(CH3)}2C5H3N
• 2,6-bis[1-(2,6-diisopropylphenylimino)ethyl]pyridine
• N-(2,6-diisopropylphenyl)-N-((1E)-1-(6-[(1E)-N-(2,6-diisopropylphenyl)ethanimidoyl]pyridin-2-yl)ethylidene)amine
• 2,6-Bis-[1-(2,6-diisopropylphenylimino)ethyl]pyridine
• 204203-14-5
• NVPUVWBDTWBFRF-UHFFFAOYSA-N
• 374073-25-3
• (1E)-N-(2,6-DIISOPROPYLPHENYL)-1-{6-[(1E)-1-[(2,6-DIISOPROPYLPHENYL)IMINO]ETHYL]PYRIDIN-2-YL}ETHANIMINE
• (N,N'E,N,N'E)-N,N'-(1,1'-(pyridine-2,6-diyl)bis(ethan-1-yl-1-ylidene))bis(2,6-diisopropylaniline)
• 2,6-bis[1-(2,6-di-iso-propylphenylimino)ethyl]pyridine
• DB-045212
• MFCD01862436
• iPrPDI
• 2,6-Bis-[1-(2,6-diisopropylphenylimino)ethyl]pyridine, AldrichCPR
• (1E,1'E)-1,1'-(Pyridine-2,6-diyl)bis(N-(2,6-diisopropylphenyl)ethan-1-imine)
• 2,6-Bis-(1-(2,6-diisopropylphenylimino)ethyl)pyridine
• SCHEMBL808792
• CS-0087401
• J-400189
• (2,6-bis[1-[(2,6-diisopropylphenyl)imino]ethyl]pyridine)
• E77210
• N-(2,6-DIISOPROPYLPHENYL)-1-(6-{1-[(2,6-DIISOPROPYLPHENYL)IMINO]ETHYL}PYRIDIN-2-YL)ETHANIMINE
• BS-52199

• InChIKey： NVPUVWBDTWBFRF-HNIKYXFKSA-N
• Inchi： InChI=1S/C33H43N3/c1-20(2)26-14-11-15-27(21(3)4)32(26)34-24(9)30-18-13-19-31(36-30)25(10)35-33-28(22(5)6)16-12-17-29(33)23(7)8/h11-23H,1-10H3/b34-24-,35-25+
• SMILES： N(/C1C(=CC=CC=1C(C)C)C(C)C)=C(\C1=CC=CC(/C(/C)=N\C2C(=CC=CC=2C(C)C)C(C)C)=N1)/C

Computed Properties

• Exact Mass: 481.34600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 481.345698384g/mol
• Heavy Atom Count: 14
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 37.6Ų

Experimental Properties

• LogP: 9.85660
• PSA: 37.61000
• Refractive Index: 1.551
• Boiling Point: 573.6°C at 760 mmHg
• Flash Point: 300.7°C
• Solubility: Insuluble (1.0E-5 g/L) (25 ºC),
• Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),